Cas no 2138076-63-6 (3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine)

• Product Name: 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine
• CAS No: 2138076-63-6
• MF: C₁₃H₁₇BrN₂
• MW: 281.191482305527
• CID: 6507257
• PubChem ID: 165795306
• Update Time: 2025-07-21

3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine
• EN300-1197137
• 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine
• 2138076-63-6

• Inchi： 1S/C13H17BrN2/c1-5-13(3,4)11-12(14)16-7-6-9(2)8-10(16)15-11/h6-8H,5H2,1-4H3
• InChI Key： XZMKDHVGLXGWNO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)(C)CC)N=C2C=C(C)C=CN12

Computed Properties

• Exact Mass: 280.05751g/mol
• Monoisotopic Mass: 280.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine

Introduction to 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine (CAS No. 2138076-63-6)

3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2138076-63-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of bromine and methyl substituents, along with the unique imidazopyridine core, contributes to its distinct chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The structural framework of 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine consists of an imidazole ring fused to a pyridine ring, with specific functional groups strategically positioned to enhance its pharmacological profile. The bromo substituent at the 3-position and the methyl group at the 7-position are critical for modulating the compound's interactions with biological targets. Additionally, the (2-methylbutan-2-yl) side chain at the 2-position introduces steric and electronic effects that can influence binding affinity and metabolic stability.

In recent years, imidazopyridines have emerged as a privileged scaffold in medicinal chemistry due to their ability to engage various biological pathways. Research has demonstrated that imidazopyridines can exhibit activities ranging from antiviral and anticancer to anti-inflammatory and antimicrobial properties. The specific substitution pattern in 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine makes it a particularly interesting candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. By targeting kinases, compounds like 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine can modulate cellular processes and potentially lead to therapeutic interventions. Preliminary studies have suggested that this compound may interact with specific kinases, altering their activity in a manner that could be therapeutically beneficial.

The bromo group in the molecule is particularly noteworthy, as brominated heterocycles are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. The bromine atom can participate in polar interactions with biological targets, such as amino acid residues in protein binding pockets. Additionally, brominated compounds often exhibit favorable pharmacokinetic properties, making them suitable for further development into clinical candidates.

The methyl group at the 7-position of the imidazopyridine core likely contributes to the overall shape and electronic distribution of the molecule, influencing its interactions with biological targets. This substitution can also affect solubility and permeability properties, which are critical factors in drug development. The (2-methylbutan-2-yl) side chain adds bulk to the molecule, potentially influencing its binding mode and selectivity profile. These structural features make 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine a versatile scaffold for designing molecules with tailored biological activities.

Recent advances in computational chemistry have enabled researchers to more effectively model the interactions between small molecules like 3-bromo-7-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine and their biological targets. These computational approaches can predict binding affinities, identify potential lead compounds, and guide experimental design. By leveraging these tools, scientists can accelerate the discovery process and optimize molecular structures for improved efficacy and selectivity.

In addition to its potential as a kinase inhibitor, 3-bromo-7-methyl-2-(2-methylbutan-2-ylimidazo1,2-pyridine) may also exhibit other biological activities. For instance, some imidazopyridines have shown promise as antiviral agents by interfering with viral replication or host-virus interactions. The unique structural features of this compound could make it effective against a range of viral pathogens or contribute to the development of broad-spectrum antiviral therapies.

The synthesis of 3-bromo-octalactamylated methyl-butylpyrimidine) presents an interesting challenge due to its complex structural features. However， modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Advances in cross-coupling reactions， such as Suzuki-Miyaura or Buchwald-Hartwig couplings， have enabled researchers to efficiently introduce aryl or alkyl groups at specific positions within heterocyclic frameworks。 These reactions often proceed under mild conditions， providing high yields and selectivity， which are essential for large-scale synthesis。

The role of stereochemistry in determining biological activity cannot be overstated。 Even small differences in conformation or chirality can significantly impact how a molecule interacts with its target。 In the case of 3-bromo-octalactamylated methyl-butylpyrimidine, careful consideration must be given to ensuring optimal stereochemical purity。 Techniques such as chiral resolution or asymmetric synthesis can be employed to obtain enantiomerically pure compounds， which may exhibit enhanced potency or reduced toxicity compared to racemic mixtures。

As research continues， new applications for compounds like 3-bromo-octalactamylated methyl-butylpyrimidine) are likely to emerge。 The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates by predicting molecular properties and optimizing synthetic routes。 These computational tools complement traditional experimental approaches， providing a more efficient framework for developing novel therapeutics。

In conclusion， 3-bromo-octalactamylated methyl-butylpyrimidine) (CAS No. 2138076–63–6) represents an intriguing compound with significant potential in pharmaceutical research。 Its unique structural features， including bromo and methyl substituents， make it a valuable scaffold for designing molecules with tailored biological activities。 Ongoing studies continue to explore its therapeutic applications， particularly as a kinase inhibitor， while advancements in synthetic chemistry enable more efficient production at scale。 As our understanding of molecular interactions deepens， compounds like this will undoubtedly play an increasingly important role in addressing unmet medical needs。